2-Acetyl-4-bromo-2,3-dihydro-1H-inden-1-one

• Molecular Formula: C11H9BrO2
• Molecular Weight: 253.09 g/mol
• IUPAC Name: 2-acetyl-4-bromo-2,3-dihydroinden-1-one
• InChI: InChI=1S/C11H9BrO2/c1-6(13)8-5-9-7(11(8)14)3-2-4-10(9)12/h2-4,8H,5H2,1H3
• InChI Key: IJUMXRZPUJBFDN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1CC2=C(C1=O)C=CC=C2Br

Description

2-Acetyl-4-bromo-2,3-dihydro-1H-inden-1-one (CAS: 1698750-42-3) is a brominated indanone derivative with the molecular formula C₁₁H₉BrO₂ and a molecular weight of 253.09 g/mol . The compound features a 2,3-dihydro-1H-inden-1-one core substituted with an acetyl group at position 2 and a bromine atom at position 3. This structure combines lipophilic (acetyl) and electrophilic (bromine) moieties, which may influence its reactivity and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Acetyl-4-bromo-2,3-dihydro-1H-inden-1-one typically involves the bromination of 2-acetyl-2,3-dihydro-1H-inden-1-one. The reaction is carried out using bromine in the presence of a suitable solvent such as acetic acid or chloroform. The reaction conditions usually involve maintaining the temperature at around 0-5°C to control the rate of bromination and to prevent over-bromination .

Industrial Production Methods

In an industrial setting, the production of 2-Acetyl-4-bromo-2,3-dihydro-1H-inden-1-one can be scaled up by using continuous flow reactors. This allows for better control over reaction parameters such as temperature, concentration, and reaction time, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-Acetyl-4-bromo-2,3-dihydro-1H-inden-1-one undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The compound can be oxidized to form 2-acetyl-4-bromo-1H-inden-1-one.

Reduction Reactions: The carbonyl group can be reduced to form the corresponding alcohol.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium amide, thiourea, and sodium alkoxide. The reactions are typically carried out in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) at elevated temperatures.

Oxidation Reactions: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic medium are used.

Reduction Reactions: Reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are employed.

Major Products Formed

Substitution Reactions: Products include 2-acetyl-4-substituted-2,3-dihydro-1H-inden-1-ones.

Oxidation Reactions: The major product is 2-acetyl-4-bromo-1H-inden-1-one.

Reduction Reactions: The major product is 2-acetyl-4-bromo-2,3-dihydro-1H-inden-1-ol.

Scientific Research Applications

2-Acetyl-4-bromo-2,3-dihydro-1H-inden-1-one has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: It serves as a precursor for the synthesis of drug candidates targeting specific biological pathways.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Acetyl-4-bromo-2,3-dihydro-1H-inden-1-one involves its interaction with specific molecular targets. The bromine atom and the acetyl group play crucial roles in its reactivity and binding affinity. The compound can undergo nucleophilic substitution reactions, where the bromine atom is replaced by other functional groups, leading to the formation of biologically active derivatives. Additionally, the acetyl group can participate in hydrogen bonding and other interactions with target proteins, influencing their activity and function .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The 2,3-dihydro-1H-inden-1-one scaffold is highly versatile, allowing modifications at positions 2, 4, 5, and 4. Below is a comparative analysis of key derivatives:

Table 1: Structural and Functional Comparison of Indanone Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Activities	Reference
2-Acetyl-4-bromo-2,3-dihydro-1H-inden-1-one	2-acetyl, 4-bromo	253.09	Unknown (structural analog activity inferred)
(E)-2-((5-Chloro-3-methyl-1H-pyrazol-4-yl)methylene)-2,3-dihydro-1H-inden-1-one	2-pyrazolylmethylene, 5-chloro, 3-methyl	~300 (estimated)	Synthetic intermediate for bioactive hybrids
2-(3,5-Dibromo-4-hydroxybenzylidene)-2,3-dihydro-1H-inden-1-one (DDI)	2-benzylidene (3,5-dibromo, 4-OH)	~400 (estimated)	Topoisomerase IIα inhibition
6-Hydroxy-2-(2-trifluoromethoxy-benzylidene)-2,3-dihydro-1H-inden-1-one (55)	2-benzylidene (6-OH, 2-CF₃O)	~320 (estimated)	ROS production inhibition
4-Bromo-2-(ethoxymethylidene)-2,3-dihydro-1H-inden-1-one	4-bromo, 2-ethoxymethylidene	267.12	Synthetic intermediate
5-Bromo-4-fluoro-2,3-dihydro-1H-inden-1-one	5-bromo, 4-fluoro	229.05	Unknown (halogenated analog)
5-Amino-4-bromo-2,3-dihydro-1H-indene	5-amino, 4-bromo	227.08	Potential pharmacophore for drug design

Physicochemical Properties

• Molecular Weight and Lipophilicity: Bromine and acetyl substituents increase molecular weight and lipophilicity compared to non-halogenated analogs (e.g., 2,3-dihydro-1H-inden-1-one: MW 132.16). This enhances membrane permeability but may reduce solubility .
• Crystallography: Polymorphism has been observed in indanone derivatives (e.g., orthorhombic vs. triclinic forms of (2E)-2-(2,3-dihydro-1H-inden-1-ylidene)-2,3-dihydro-1H-inden-1-one), impacting stability and formulation .

Biological Activity

2-Acetyl-4-bromo-2,3-dihydro-1H-inden-1-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-Acetyl-4-bromo-2,3-dihydro-1H-inden-1-one is $C_{11}H_{9}BrO$. The compound features a bromine atom at the 4-position of the indene ring, which is known to influence its biological properties.

The biological activity of 2-Acetyl-4-bromo-2,3-dihydro-1H-inden-1-one can be attributed to several mechanisms:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes involved in metabolic pathways, which can lead to altered cellular functions.
• Antioxidant Activity : It exhibits potential antioxidant properties, reducing oxidative stress in cells.
• Apoptosis Induction : Studies indicate that this compound can induce apoptosis in cancer cells by activating caspase pathways.

Anticancer Activity

Research has demonstrated that 2-Acetyl-4-bromo-2,3-dihydro-1H-inden-1-one possesses significant anticancer properties. In vitro studies have shown that it can inhibit the proliferation of various cancer cell lines, including breast cancer (MDA-MB-231) and liver cancer (HepG2) cells.

Cell Line	IC50 (µM)	Mechanism of Action
MDA-MB-231	10	Induction of apoptosis
HepG2	15	Cell cycle arrest

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. It shows promising activity against both bacterial and fungal strains.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.025 mg/mL
Escherichia coli	0.050 mg/mL
Candida albicans	0.030 mg/mL

Case Studies

• Study on Anticancer Effects : A study published in a peer-reviewed journal investigated the effects of 2-Acetyl-4-bromo-2,3-dihydro-1H-inden-1-one on MDA-MB-231 cells. The results indicated that the compound significantly reduced cell viability and induced morphological changes consistent with apoptosis at concentrations as low as 10 µM .
• Antimicrobial Evaluation : Another study assessed the antimicrobial activity of various derivatives of indene compounds, including 2-Acetyl-4-bromo-2,3-dihydro-1H-inden-1-one. The findings revealed that this compound effectively inhibited the growth of Staphylococcus aureus with an MIC value of 0.025 mg/mL, highlighting its potential as an antimicrobial agent .